Cas no 21667-62-9 (3-(3-chlorophenyl)-3-oxopropanenitrile)

• Product Name: 3-(3-chlorophenyl)-3-oxopropanenitrile
• CAS No: 21667-62-9
• MF: C₉H₆ClNO
• MW: 179.603041172028
• MDL: MFCD00067891
• CID: 88283
• PubChem ID: 140855
• Update Time: 2025-10-30

3-(3-chlorophenyl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chlorophenyl)-3-oxopropanenitrile
• 3-Chlorobenzoylacetonitrile
• (3-Chlorobenzoyl)acetonitrile
• 3'-Chloro-2-cyanoacetophenone
• 3-chlorobenzoylactonitrile
• 3-Chloro-b-oxo-benzenepropanenitrile
• 3-Chlorophenacylcyanide
• 3-Chlorophenacyl cyanide
• IUDFNNHFARLIPF-UHFFFAOYSA-N
• 3-(3-chlorophenyl)-3-oxo-propanenitrile
• NSC31892
• beta-ketonitrile 5b
• PubChem12046
• m-Chlorophenacyl cyanide
• Maybridge1_004670
• HMS554M06
• 2-(3-Chlorobenzoyl)acetonitrile
• BDBM16185
• 3-Chlorobenzoylac
• 3-(3-chlorophenyl)-3-oxopropanenitrile

• MDL： MFCD00067891
• Inchi： 1S/C9H6ClNO/c10-8-3-1-2-7(6-8)9(12)4-5-11/h1-3,6H,4H2
• InChI Key： IUDFNNHFARLIPF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(CC#N)=O)=C1
• BRN： 2414476

Computed Properties

• Exact Mass: 179.01400
• Monoisotopic Mass: 179.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.4
• Topological Polar Surface Area: 40.9

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.257
• Melting Point: 80.0 to 84.0 deg-C
• Boiling Point: 347.1°C at 760 mmHg
• Flash Point: 163.7°C
• Refractive Index: 1.553
• PSA: 40.86000
• LogP: 2.43638
• Sensitiveness: Sensitive to air and heat

3-(3-chlorophenyl)-3-oxopropanenitrile Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H312-H319-H332
• Warning Statement： P280-P305 + P351 + P338
• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S26-S36/37/39-S36/37
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39
• Packing Group：III
• HazardClass：IRRITANT
• PackingGroup：III
• Storage Condition：0-10°C
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 3-(3-chlorophenyl)-3-oxopropanenitrile

Comprehensive Analysis of 3-(3-Chlorophenyl)-3-oxopropanenitrile (CAS No. 21667-62-9): Properties, Applications, and Industry Trends

3-(3-Chlorophenyl)-3-oxopropanenitrile, identified by its CAS number 21667-62-9, is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This nitrile derivative features a chlorophenyl group, which enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. With the growing demand for high-performance intermediates, this compound has garnered significant attention from researchers and manufacturers alike.

The molecular structure of 3-(3-chlorophenyl)-3-oxopropanenitrile combines a carbonyl group and a nitrile functional group, enabling diverse chemical transformations. Its CAS 21667-62-9 designation ensures precise identification in global databases, aligning with regulatory compliance. Recent studies highlight its role in developing bioactive molecules, particularly in crop protection and drug discovery, addressing modern challenges like sustainable agriculture and precision medicine.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for 3-oxopropanenitrile derivatives. Innovations such as catalyst optimization and solvent-free reactions aim to reduce environmental impact while maintaining yield efficiency. These advancements resonate with industry trends emphasizing carbon footprint reduction and circular economy principles.

From a commercial perspective, CAS 21667-62-9 is often searched alongside terms like "nitrile intermediates for pharmaceuticals" or "chlorophenyl ketone applications." Its versatility extends to flavor and fragrance industries, where modified nitriles contribute to unique aromatic profiles. Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control, ensuring batch consistency for end-users.

Emerging discussions on AI-driven molecular design have further spotlighted compounds like 3-(3-chlorophenyl)-3-oxopropanenitrile. Computational tools accelerate structure-activity relationship (SAR) studies, optimizing its utility in targeted therapies. Additionally, its stability under controlled storage conditions makes it a reliable candidate for industrial-scale applications.

As regulatory frameworks evolve, compliance with REACH and FDA guidelines remains pivotal for CAS 21667-62-9 suppliers. Transparent documentation of safety data sheets (SDS) and ecological toxicity profiles ensures responsible usage across sectors. Stakeholders increasingly prioritize supply chain traceability, linking this compound to broader ESG (Environmental, Social, Governance) commitments.

In summary, 3-(3-chlorophenyl)-3-oxopropanenitrile exemplifies the intersection of innovation and practical utility in modern chemistry. Its multifaceted applications—from agrochemicals to pharmaceutical intermediates—underscore its relevance in addressing global scientific and industrial demands.